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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
(Triphenylphosphine)gold(l) Chloride, commonly abbreviated as (PhsP)AuCl. The information is
intended for researchers, scientists, and professionals in the field of drug development and
coordination chemistry, offering a centralized resource for its characterization.

Core Spectroscopic Data

The following tables summarize the key nuclear magnetic resonance (NMR) and infrared (IR)
spectroscopic data for (PhsP)AuCI, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is a powerful tool for elucidating the structure of (PhsP)AuCl in solution. The
data presented below were obtained in deuterated chloroform (CDCls).
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Chemical Shift (6) /  Multiplicity /

Nucleus o Solvent
ppm Description
sip 33.77[1] Singlet CDCls
Multiplet (15H, Phenyl
1H 7.46 — 7.55[1] CDCls
groups)

Infrared (IR) Spectroscopy Data

Infrared spectroscopy provides valuable information about the vibrational modes of the
molecule, particularly the characteristic stretching frequency of the gold-chlorine bond.

. Vibrational Frequency (v) / Lo
Functional Group . Description
cm-

Au-Cl ~330 - 332 Stretching frequency

Experimental Protocols

The methodologies outlined below are based on cited experimental procedures for the
acquisition of spectroscopic data for (PhsP)AuCl and related compounds.

Synthesis of (Triphenylphosphine)gold(l) Chloride

A common synthesis involves the reaction of a gold(lll) precursor with triphenylphosphine. In a
typical procedure, HAuCl4*3Hz0 is dissolved in ethanol. Triphenylphosphine is then added
dropwise to this solution while stirring, leading to the immediate formation of (PhsP)AuCl as a
white precipitate. The resulting solid is filtered, washed with ethanol, and dried under
vacuum[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra are typically recorded on a 400 MHz spectrometer[1][3]. For analysis, a sample of
(PhsP)AuCl is dissolved in deuterated chloroform (CDCIs). The spectra are referenced to the
residual solvent peaks[4].
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Infrared (IR) Spectroscopy

For IR analysis, the solid (PhsP)AuCl sample is prepared as a pellet with cesium iodide (Csl)
[5]. The spectrum is then recorded using an IR spectrometer.

Logical Relationships in (PhsP)AuCl

The following diagram illustrates the fundamental components and their connectivity within the
(Triphenylphosphine)gold(l) Chloride molecule.
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Molecular components of (PhsP)AuCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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